Cas no 171851-25-5 (4,5-Dibromothiophene-2-carbohydrazide)

• Product Name: 4,5-Dibromothiophene-2-carbohydrazide
• CAS No: 171851-25-5
• MF: C₅H₄Br₂N₂OS
• MW: 299.971057891846
• MDL: MFCD00456543
• CID: 111414
• PubChem ID: 1224897
• Update Time: 2025-11-02

4,5-Dibromothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-thiophenecarboxylic acid hydrazide
• 2-Thiophenecarboxylicacid, 4,5-dibromo-, hydrazide
• AKOS B015344
• TIMTEC-BB SBB009369
• ART-CHEM-BB B015344
• 4,5-DibroMothiophene-2-carbohydrazide
• 4,5-DIBROMO-THIOPHENE-2-CARBOXYLIC ACID HYDRAZIDE
• 4,5-bis(bromanyl)thiophene-2-carbohydrazide
• EN300-228830
• SR-01000326162-1
• SR-01000326162
• FT-0676337
• AKOS000305726
• MFCD00456543
• 8MT
• C5H4Br2N2OS
• AK-968/40211882
• 4,5-dibromo-2-thiophenecarbohydrazide
• WGA85125
• DTXSID50361153
• 171851-25-5
• CS-0215226
• A881907
• FS-5381
• SB86021
• 640246-10-2
• BBL038280
• STK301635
• DB-019698
• 4,5-Dibromothiophene-2-carbohydrazide

• MDL： MFCD00456543
• Inchi： 1S/C5H4Br2N2OS/c6-2-1-3(5(10)9-8)11-4(2)7/h1H,8H2,(H,9,10)
• InChI Key： XYZOOBRFZARVRB-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(C(NN)=O)=C1)Br

Computed Properties

• Exact Mass: 297.84100
• Monoisotopic Mass: 297.84111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Melting Point: 201-203°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.681
• PSA: 83.36000
• LogP: 2.96780

4,5-Dibromothiophene-2-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,5-Dibromothiophene-2-carbohydrazide

4,5-Dibromothiophene-2-carbohydrazide (CAS No. 171851-25-5): A Versatile Building Block in Organic Synthesis

4,5-Dibromothiophene-2-carbohydrazide (CAS No. 171851-25-5) is a specialized organic compound that has gained significant attention in recent years due to its unique structural features and wide-ranging applications in pharmaceutical research, material science, and organic synthesis. As a thiophene derivative with two bromine substituents and a reactive carbohydrazide functional group, this compound serves as a valuable intermediate in heterocyclic chemistry.

The molecular structure of 4,5-Dibromothiophene-2-carbohydrazide combines the electron-rich thiophene ring with the versatile carbohydrazide moiety, making it particularly useful for constructing more complex molecular architectures. Recent studies have highlighted its potential in developing novel pharmaceutical compounds, especially in the context of addressing current challenges in medicinal chemistry. With the growing interest in targeted drug delivery systems and small molecule therapeutics, researchers are increasingly exploring the synthetic utility of this compound.

From a synthetic chemistry perspective, the bromine atoms at positions 4 and 5 of the thiophene ring offer excellent sites for further functionalization through various cross-coupling reactions. This characteristic makes 4,5-Dibromothiophene-2-carbohydrazide particularly valuable for creating diverse thiophene-based scaffolds, which are frequently encountered in materials with interesting optoelectronic properties. The compound's ability to participate in multiple reaction pathways has made it a subject of numerous structure-activity relationship studies in recent publications.

The carbohydrazide functional group in this compound provides additional synthetic handles for condensation reactions, making it useful for constructing various heterocyclic systems. This feature has become increasingly important in the development of new bioactive molecules, particularly as the pharmaceutical industry seeks more efficient ways to create molecular diversity. Recent trends in fragment-based drug discovery have further highlighted the value of such versatile building blocks.

In material science applications, 4,5-Dibromothiophene-2-carbohydrazide has shown promise as a precursor for conducting polymers and organic semiconductors. The thiophene core is well-known for its electron-transport properties, and the dibromo substitution pattern allows for precise control over polymerization processes. With the growing demand for organic electronic materials in flexible devices and sustainable technologies, this compound has attracted attention from researchers working on next-generation optoelectronic materials.

The compound's stability and relatively straightforward synthesis make it accessible for various research applications. Current synthetic protocols for 4,5-Dibromothiophene-2-carbohydrazide typically involve the bromination of thiophene derivatives followed by functional group transformations to introduce the carbohydrazide moiety. These methods have been optimized in recent years to improve yields and reduce environmental impact, aligning with the broader movement toward green chemistry principles in organic synthesis.

Analytical characterization of 4,5-Dibromothiophene-2-carbohydrazide typically involves a combination of spectroscopic techniques, including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. The distinct spectral features of this compound, particularly the characteristic signals from the thiophene ring protons and the carbohydrazide NH groups, provide clear identification markers that are valuable for quality control in research applications.

Storage and handling recommendations for 4,5-Dibromothiophene-2-carbohydrazide follow standard laboratory practices for organic compounds. The material is typically stored under inert atmosphere at controlled temperatures to maintain stability. Researchers working with this compound should consult the relevant safety data sheets and implement appropriate laboratory safety protocols.

Looking toward future applications, 4,5-Dibromothiophene-2-carbohydrazide continues to be explored for its potential in developing new therapeutic agents and functional materials. Recent publications have described its use in creating novel enzyme inhibitors and as a building block for metal-organic frameworks with potential sensing applications. The compound's versatility ensures its ongoing relevance in multiple areas of chemical research.

For researchers interested in obtaining 4,5-Dibromothiophene-2-carbohydrazide, the compound is available from specialty chemical suppliers with various purity grades suitable for different research needs. Current market trends show steady demand for this and related thiophene derivatives, reflecting their importance in contemporary chemical research and development.